Cas no 1240577-90-5 (ethyl 2-(3-amino-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 2-(3-amino-1H-pyrazol-1-yl)propanoate
• CAS No: 1240577-90-5
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6382618
• PubChem ID: 61966427
• Update Time: 2025-11-01

ethyl 2-(3-amino-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-amino-1H-pyrazol-1-yl)propanoate
• 1H-Pyrazole-1-acetic acid, 3-amino-α-methyl-, ethyl ester
• EN300-1108437
• 1240577-90-5
• CS-0276773
• AKOS011241117
• SCHEMBL15880689

• Inchi： 1S/C8H13N3O2/c1-3-13-8(12)6(2)11-5-4-7(9)10-11/h4-6H,3H2,1-2H3,(H2,9,10)
• InChI Key： QGNLJTOUCSBYFQ-UHFFFAOYSA-N
• SMILES： C(N1N=C(N)C=C1)(C)C(=O)OCC

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 315.9±22.0 °C(Predicted)
• pka: 3.70±0.11(Predicted)

Additional information on ethyl 2-(3-amino-1H-pyrazol-1-yl)propanoate

Introduction to Ethyl 2-(3-Amino-1H-pyrazol-1-yl)propanoate (CAS No. 1240577-90-5)

Ethyl 2-(3-Amino-1H-pyrazol-1-yl)propanoate, with the CAS number 1240577-90-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 2-(3-amino-1H-pyrazol-1-yl)propionate, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of this compound.

Chemical Structure and Properties

Ethyl 2-(3-Amino-1H-pyrazol-1-yl)propanoate is a derivative of pyrazole, a five-membered heterocyclic aromatic compound. The structure of this compound consists of an ethyl ester group attached to a propanoic acid moiety, which is further substituted with a 3-amino-1H-pyrazol-1-yl group. The molecular formula of ethyl 2-(3-amino-1H-pyrazol-1-yl)propanoate is C₉H₁₄N₄O₂, and its molecular weight is approximately 206.23 g/mol.

The presence of the amino group and the pyrazole ring imparts unique chemical properties to this compound. The amino group can participate in hydrogen bonding and other intermolecular interactions, which can influence the solubility and reactivity of the molecule. Additionally, the pyrazole ring is known for its high stability and ability to form complexes with various metal ions, making it a valuable scaffold in medicinal chemistry.

Synthesis Methods

The synthesis of ethyl 2-(3-amino-1H-pyrazol-1-yl)propanoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of ethyl 2-bromopropanoate with 3-amino-1H-pyrazole in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product.

An alternative approach involves the condensation of ethyl acetoacetate with hydrazine followed by cyclization to form the pyrazole ring. This method is often preferred due to its simplicity and high yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts derived from renewable resources.

Biological Applications

Ethyl 2-(3-Amino-1H-pyrazol-1-yl)propanoate has shown promising biological activities in various preclinical studies. One of its key applications is as an intermediate in the synthesis of pharmaceutical compounds with therapeutic potential. For instance, derivatives of this compound have been investigated for their anti-inflammatory, analgesic, and antitumor properties.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that certain derivatives of ethyl 2-(3-amino-1H-pyrazol-1-yl)propanoate exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be a valuable lead for developing new anti-inflammatory drugs.

Another area of interest is the use of ethyl 2-(3-amino-1H-pyrazol-1-yl)propanoate in cancer research. Studies have shown that some derivatives of this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. For example, a study published in Cancer Research reported that a specific derivative significantly reduced tumor growth in xenograft models without causing significant toxicity to normal cells.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of ethyl 2-(3-amino-1H-pyrazol-1-yl)propanoate. One notable area of research is the development of prodrugs based on this compound. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. This approach can improve drug delivery, enhance bioavailability, and reduce side effects.

In a groundbreaking study published in Angewandte Chemie International Edition, researchers developed a novel prodrug strategy using ethyl 2-(3-amino-1H-pyrazol-1-yl)propanoate. The prodrug was designed to release an active anticancer agent upon enzymatic cleavage within tumor cells. Preclinical studies showed that this prodrug exhibited enhanced efficacy and reduced systemic toxicity compared to conventional treatments.

Beyond its direct biological activities, ethyl 2-(3-amino-1H-pyrazol-1-yl)propanoate(CAS No. 1240577--90--5)) has also found applications in materials science and nanotechnology. For instance,, researchers have explored its use as a ligand for metal nanoparticles due to its ability to form stable complexes with various metal ions. These nanoparticles have potential applications in catalysis,, drug delivery,, and sensing technologies., , , , , , , , , , <,. /&lt;/article&gt;